2-benzyl-12-(4-methoxyphenyl)-9,9-dimethyl-8,9,10,12-tetrahydro-11H-chromeno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidin-11-one

• CAS No.: 5269-52-3
• Molecular Formula: C28H26N4O3
• Molecular Weight: 466.5 g/mol
• IUPAC Name: 13-benzyl-9-(4-methoxyphenyl)-5,5-dimethyl-2-oxa-12,14,15,17-tetrazatetracyclo[8.7.0.03,8.011,15]heptadeca-1(10),3(8),11,13,16-pentaen-7-one
• InChI: InChI=1S/C28H26N4O3/c1-28(2)14-20(33)24-21(15-28)35-27-25(23(24)18-9-11-19(34-3)12-10-18)26-30-22(31-32(26)16-29-27)13-17-7-5-4-6-8-17/h4-12,16,23H,13-15H2,1-3H3
• InChI Key: MMRKVPSMZUHQAP-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(C3=C(O2)N=CN4C3=NC(=N4)CC5=CC=CC=C5)C6=CC=C(C=C6)OC)C(=O)C1)C

Description

2-Benzyl-12-(4-methoxyphenyl)-9,9-dimethyl-8,9,10,12-tetrahydro-11H-chromeno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidin-11-one is a polycyclic heterocyclic compound featuring a fused chromeno-triazolo-pyrimidinone scaffold. Its structure includes a benzyl substituent at position 2, a 4-methoxyphenyl group at position 12, and two methyl groups at position 7. The compound is synthesized via condensation and cyclization reactions starting from aminoimino intermediates, as demonstrated in analogous syntheses of related triazolopyrimidine derivatives (e.g., compound 19e in and ). Key structural features include:

• Substituents: The 4-methoxyphenyl group enhances lipophilicity and π-π stacking, while the benzyl group at position 2 may influence steric and electronic properties.
• Dimethyl groups at position 9: Contribute to conformational stability and metabolic resistance.

Preparation Methods

The synthesis of 2-benzyl-12-(4-methoxyphenyl)-9,9-dimethyl-8,9,10,12-t

Biological Activity

The compound 2-benzyl-12-(4-methoxyphenyl)-9,9-dimethyl-8,9,10,12-tetrahydro-11H-chromeno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidin-11-one is a complex heterocyclic compound that incorporates both triazole and pyrimidine moieties. Its structural complexity suggests potential biological activity across various pharmacological domains. This article reviews the biological activity of this compound based on existing literature and research findings.

Chemical Structure

The chemical formula for the compound is $C_{25}H_{27}N_5O$ with a molecular weight of 425.52 g/mol. The presence of methoxy and benzyl groups indicates potential interactions with biological targets.

Biological Activity Overview

Research indicates that compounds with triazole and pyrimidine structures exhibit diverse biological activities including:

• Antimicrobial Activity : Many triazole derivatives have been reported to possess significant antifungal and antibacterial properties.
• Anticancer Properties : Certain fused triazole-pyrimidine compounds have shown promise in inhibiting cancer cell proliferation.
• Anti-inflammatory Effects : Compounds containing these moieties may modulate inflammatory pathways.

The biological activity of 2-benzyl-12-(4-methoxyphenyl)-9,9-dimethyl-8,9,10,12-tetrahydro-11H-chromeno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidin-11-one is hypothesized to be mediated through:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in disease pathways.
• Receptor Modulation : It could interact with various receptors (e.g., G-protein coupled receptors) affecting signaling pathways.
• DNA Interaction : The fused structure may allow for intercalation into DNA or RNA.

Antimicrobial Activity

A study highlighted the synthesis of similar triazole derivatives which exhibited significant antifungal activity against Candida species and antibacterial effects against Staphylococcus aureus . Further research is needed to evaluate the specific antimicrobial efficacy of the target compound.

Anticancer Potential

Research on related compounds has demonstrated that triazole-containing structures can inhibit tumor growth in various cancer cell lines. For instance, derivatives have shown cytotoxic effects against breast cancer cells through apoptosis induction . The specific mechanisms by which the target compound affects cancer cells remain to be elucidated.

Anti-inflammatory Effects

Studies indicate that fused triazole-pyrimidine derivatives can reduce pro-inflammatory cytokines in vitro . The potential for 2-benzyl-12-(4-methoxyphenyl)-9,9-dimethyl-8,9,10,12-tetrahydro-11H-chromeno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidin-11-one to modulate inflammatory responses warrants further investigation.

Case Studies

• Case Study 1 : A derivative of a similar structure was tested for its anticancer properties in a mouse model. Results indicated a significant reduction in tumor size compared to control groups .
• Case Study 2 : A clinical trial evaluating the antifungal efficacy of triazole derivatives found that certain compounds significantly reduced fungal load in patients with systemic infections .

Chemical Reactions Analysis

Reaction Mechanisms

The compound participates in diverse reactions, including cycloadditions, elimination, and nucleophilic substitutions.

2.1. Cycloaddition Reactions

• 1,3-Dipolar Cycloaddition :
  Nitrilimine intermediates (formed from hydrazonoyl halides and bases) undergo cycloaddition with C=S bonds in thiadiazoles, forming fused heterocycles .

  • Example : Reaction of 5a (ethyl 2-chloro-2-(2-phenylhydrazono)acetate) with 3a (benzyl hydrazinecarbothioamide) yields fused triazolo-pyrimidine derivatives .

2.2. Elimination Reactions

• Mercaptan Elimination :
  Intermediate thiohydrazonates (e.g., 7 in Scheme 1 of ) undergo elimination of alkyl mercaptans (e.g., ethyl mercaptan) to form stable thiadiazole derivatives .

2.3. Nucleophilic Substitution

• Arylation :
  Benzyl or methoxyphenyl groups are introduced via substitution reactions, often using benzyl halides or methoxyphenyl donors under basic conditions.

Reaction Conditions and Controls

Reactions are typically conducted under controlled conditions to optimize yields and purity:

Reaction Type	Solvent	Temperature	Monitoring
Cyclization	Ethanol	Room temperature	TLC, IR spectroscopy
Cycloaddition	Chloroform	Reflux	NMR, mass spectrometry
Substitution	DMF/DMSO	Reflux	HPLC, elemental analysis

Key Notes :

• Triethylamine is frequently used as a base to deprotonate intermediates .

• TLC and NMR are employed to track reaction progress and confirm product structures .

Challenges and Limitations

• Regioselectivity : Fused heterocycles may form multiple isomers, requiring rigorous purification (e.g., column chromatography).

• Stability : Nitrogen-rich heterocycles can be sensitive to pH and temperature, necessitating controlled storage.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a broader class of benzo[h]chromene-derived triazolopyrimidines. Below is a detailed comparison with structurally and functionally related derivatives from the literature:

Table 1: Structural and Functional Comparison

Compound Name / ID	Substituents (Position)	Molecular Formula	Molecular Weight	Key Biological Activity/Properties	Reference Evidence
Target Compound: 2-Benzyl-12-(4-methoxyphenyl)-9,9-dimethyl-8,9,10,12-tetrahydro-11H-chromeno[...]-11-one	2-Benzyl, 12-(4-MeOPh), 9,9-dimethyl	C₃₂H₂₉N₅O₃	555.61 g/mol	Hypothesized antitumor activity (based on SAR)	N/A (hypothetical)
19e: 14-(4-MeOPh)-12-MeO-2-phenyl-14H-benzo[h]chromeno[...]triazolo[...]pyrimidine	2-Phenyl, 12-MeO, 14-(4-MeOPh)	C₃₀H₂₂N₄O₃	486.52 g/mol	Moderate antitumor activity (cell line assays)
19d: 2-Cyanomethyl-14-(4-MeOPh)-12-MeO-14H-benzo[h]chromeno[...]triazolo[...]pyrimidine	2-Cyanomethyl, 12-MeO, 14-(4-MeOPh)	C₂₇H₂₂N₄O₅	482.49 g/mol	Enhanced solubility; moderate cytotoxicity
24: 3-Ethoxycarbonyl-14-(4-MeOPh)-12-MeO-14H-benzo[h]chromeno[...]triazolo[...]pyrimidine-2-one	3-Ethoxycarbonyl, 12-MeO, 14-(4-MeOPh)	C₂₆H₂₂N₄O₆	498.48 g/mol	Low antitumor activity; hydrolytically unstable
8a: 9-(2-Cl-benzylidene)-5-(2-Cl-Ph)-4-hydrazinyl-2-Ph-6,7,8,9-tetrahydro-5H-chromeno[...]pyrimidine	2-Phenyl, 5-(2-Cl-Ph), 9-(2-Cl-benzylidene)	C₃₀H₂₂Cl₂N₆O	577.43 g/mol	Antimicrobial activity (Gram-positive bacteria)

Key Findings from Comparative Analysis

Substituent Effects on Bioactivity: Phenyl vs. Benzyl Groups: The phenyl group in 19e (antitumor activity) and benzyl group in the target compound may both engage in hydrophobic interactions, but the benzyl group’s extended structure could enhance binding to sterically demanding targets. Electron-Withdrawing Groups: The cyanomethyl group in 19d improves solubility but reduces potency compared to aryl substituents. Methoxy Groups: The 4-methoxyphenyl group (common across compounds) correlates with improved cellular uptake due to increased lipophilicity.

Structural Stability: The 9,9-dimethyl groups in the target compound likely enhance metabolic stability compared to non-methylated analogs (e.g., 8a in ). Ethoxycarbonyl derivatives (e.g., 24) exhibit lower stability due to ester hydrolysis, limiting their therapeutic utility.

Antitumor vs. Antimicrobial Activity: Chromeno-triazolo-pyrimidines with halogenated aryl groups (e.g., 8a in ) show preferential antimicrobial activity, while methoxyphenyl-substituted derivatives (e.g., 19e) are more cytotoxic.